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For Immediate Release

Shanghai, China – December 3, 2025 – This technical guide provides a summary of the

currently available information on 5-Epicanadensene, a diterpenoid compound of interest to

researchers in natural product chemistry and drug discovery. Due to the limited publicly

available data, this document serves as a foundational overview rather than an in-depth guide

with extensive experimental protocols and quantitative analysis.

Chemical Identity and Structure
5-Epicanadensene is a complex natural product classified as a taxane diterpenoid.[1][2] Its

chemical formula is C30H42O12, and it has a molecular weight of 594.65 g/mol .[1] The

systematic IUPAC name for 5-Epicanadensene is [(2R,3Z,5S,7S,8E,10S,11R,13S)-2,3,5,10-

tetraacetyloxy-7-hydroxy-8-(hydroxymethyl)-4,14,15,15-tetramethyl-13-bicyclo[9.3.1]pentadeca-

1(14),3,8-trienyl] acetate. The compound is registered under the CAS number 220384-17-8.

Below is a two-dimensional representation of the chemical structure of 5-Epicanadensene.

Chemical structure of 5-Epicanadensene

Figure 1. 2D Chemical Structure of 5-Epicanadensene.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15595365?utm_src=pdf-interest
https://www.benchchem.com/product/b15595365?utm_src=pdf-body
https://www.benchchem.com/product/b15595365?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15997140/
https://pubmed.ncbi.nlm.nih.gov/20020457/
https://pubmed.ncbi.nlm.nih.gov/15997140/
https://www.benchchem.com/product/b15595365?utm_src=pdf-body
https://www.benchchem.com/product/b15595365?utm_src=pdf-body
https://www.benchchem.com/product/b15595365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the known physicochemical properties of 5-Epicanadensene is provided in

Table 1. This information is based on data from chemical suppliers and publicly accessible

databases.

Property Value Reference

Molecular Formula C30H42O12 [1]

Molecular Weight 594.65 g/mol [1]

CAS Number 220384-17-8 [1]

Compound Type Diterpenoid [1][2]

Physical Description Powder

Source Taxus sumatrana [1][2]

Table 1. Physicochemical properties of 5-Epicanadensene.

Source and Isolation
5-Epicanadensene is a natural product isolated from the branches of Taxus sumatrana, a

species of yew tree.[1][2] The genus Taxus is a well-known source of taxane diterpenoids, a

class of compounds that includes the prominent anticancer drug, paclitaxel (Taxol).

A specific, detailed experimental protocol for the isolation of 5-Epicanadensene is not

available in the reviewed scientific literature. However, the general methodology for isolating

taxane diterpenoids from Taxus sumatrana involves the extraction of plant material with

solvents such as acetone or methanol, followed by a series of chromatographic separation

techniques to purify individual compounds. The structure elucidation of these compounds is

typically achieved through spectroscopic methods, primarily 1D and 2D Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Spectroscopic Data
A comprehensive set of experimental spectroscopic data for 5-Epicanadensene, including ¹H

NMR and ¹³C NMR spectra, is not publicly available at this time. The structural information,
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including the complex stereochemistry, has been determined through these techniques, as

indicated by the detailed IUPAC name.

Biological Activity
There is currently no specific information in the scientific literature regarding the biological

activity or potential signaling pathways of 5-Epicanadensene. However, other taxane

diterpenoids isolated from Taxus sumatrana have been reported to exhibit cytotoxic effects

against various human cancer cell lines. This suggests that 5-Epicanadensene could be a

candidate for further investigation into its pharmacological properties. Without specific

biological data, a diagram of its signaling pathway or experimental workflow cannot be

generated.

Synthesis
Information regarding the chemical synthesis of 5-Epicanadensene is not available in the

public domain.

Conclusion
5-Epicanadensene is a structurally complex taxane diterpenoid isolated from Taxus

sumatrana. While its basic chemical identity has been established, there is a notable absence

of detailed, publicly available data regarding its spectroscopic properties, a specific isolation

protocol, biological activity, and synthetic routes. Further research is required to fully

characterize this natural product and to explore its potential applications in pharmacology and

drug development. This guide will be updated as more information becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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